(3S)-1-[2-(4-Chlorophenoxy)-2-methylpropanoyl]piperidine-3-carboxylic acid

• IUPAC Name: (3S)-1-[2-(4-chlorophenoxy)-2-methylpropanoyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C16H20ClNO4/c1-16(2,22-13-7-5-12(17)6-8-13)15(21)18-9-3-4-11(10-18)14(19)20/h5-8,11H,3-4,9-10H2,1-2H3,(H,19,20)/t11-/m0/s1
• InChI Key: AWXNKWZNKBHLLO-NSHDSACASA-N
• Canonical SMILES: CC(C)(C(=O)N1CCCC(C1)C(=O)O)OC2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(C)(C(=O)N1CCC[C@@H](C1)C(=O)O)OC2=CC=C(C=C2)Cl
• Molecular Formula: C16H20ClNO4
• Molecular Weight: 325.79 g/mol
• CAS No.: 1568942-32-4

Description

(3S)-1-[2-(4-Chlorophenoxy)-2-methylpropanoyl]piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C16H20ClNO4 and its molecular weight is 325.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Research in 1992 focused on synthesizing a series of compounds structurally similar to (3S)-1-[2-(4-Chlorophenoxy)-2-methylpropanoyl]piperidine-3-carboxylic acid. The study involved 1H and 13C NMR spectroscopy and X-ray diffraction to understand their structure and conformational properties. The compounds exhibited a consistent preferred conformation in methanol-d4. This research contributes to the understanding of the structural aspects of these compounds (Burgos et al., 1992).

Crystal and Molecular Structure

• A 2007 study on 4-Piperidinecarboxylic acid hydrochloride, a compound closely related to the subject chemical, provided insights into its crystal and molecular structure. The research employed single-crystal X-ray diffraction and FTIR spectrum analyses, revealing the conformational properties of the piperidine ring and its interaction with Cl− anions (Szafran et al., 2007).

Catalytic Applications

• In 2015, a study explored the use of Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles in catalysis. This research provides insights into the potential application of this compound and its derivatives in synthetic chemistry and catalysis (Ghorbani‐Choghamarani & Azadi, 2015).

Ligand Binding Studies

• A 1998 study focused on ligand binding of tropane ring analogues, which are structurally related to the subject chemical. This research could be pivotal in understanding the binding properties of this compound in various biological systems (Keverline-Frantz et al., 1998).

Molecular Interaction Studies

• In 2002, a study on the molecular interaction of a compound structurally similar to the subject chemical with the CB1 cannabinoid receptor was conducted. This research may offer insights into the potential interaction of this compound with biological receptors (Shim et al., 2002).

Conformational and Pharmacological Study

• Research in 1993 explored the synthesis and pharmacological study of esters derived from 3-β-hydroxytropan-3-α-carboxylic acid, which is structurally related to the subject compound. This study included conformational analyses and pharmacological evaluations, contributing to a deeper understanding of similar compounds (Burgos et al., 1993).